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Compound of Interest

Compound Name: Methyl-d3 Laurate

Cat. No.: B592171 Get Quote

An In-depth Technical Guide to the Physical Characteristics of Methyl-d3 Laurate

This guide provides a comprehensive overview of the known physical characteristics of Methyl-
d3 Laurate (deuterated methyl laurate), a stable isotope-labeled version of methyl laurate. It is

intended for researchers, scientists, and professionals in drug development and other scientific

fields who require detailed information on this compound.

Core Physical Properties
Methyl-d3 Laurate is the methyl ester of lauric acid where the three hydrogen atoms of the

methyl group have been replaced by deuterium. This isotopic labeling makes it a valuable tool

in mass spectrometry-based research, particularly in metabolomics and pharmacokinetic

studies, for use as an internal standard. While specific experimental data for some physical

properties of the deuterated form are not widely published, the properties of its non-deuterated

analog, Methyl Laurate, serve as a very close and reliable reference.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Methyl-d3
Laurate and its unlabeled counterpart. The substitution of protium with deuterium results in a

slight increase in molecular weight but is expected to have a negligible effect on macroscopic

physical properties such as melting point, boiling point, and density.
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Property Value (Methyl-d3 Laurate)
Value (Methyl Laurate - for
reference)

Chemical Formula C₁₃H₂₃D₃O₂[1][2][3] C₁₃H₂₆O₂

Molecular Weight 217.36 g/mol [1][2][3] 214.34 g/mol [4][5][6][7]

Accurate Mass 217.21 Da[3] 214.193 Da[7][8]

CAS Number 96731-85-0[1][3] 111-82-0[2][3][4]

Appearance Neat Liquid[1] Colorless Liquid[7][8][9]

Odor Not specified Fatty, floral, wine-like odor[8]

Melting Point Not specified 4-6 °C[5][6][9][10][11]

Boiling Point Not specified
262-267 °C at 760 mmHg[8][9]

[12]

Density Not specified 0.870 g/mL at 25 °C[6][10]

Solubility Not specified

Insoluble in water; miscible

with ethanol, ether, and

acetone[7][8]

Experimental Protocols for Property Determination
While specific experimental reports for Methyl-d3 Laurate are scarce, the physical properties

listed above are determined using standard laboratory procedures applicable to fatty acid

methyl esters.

Determination of Melting Point
The melting point of a compound like methyl laurate is typically determined using a calibrated

digital melting point apparatus.

Sample Preparation: A small amount of the solidified compound is packed into a capillary

tube.

Analysis: The capillary tube is placed in the heating block of the apparatus.
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Observation: The temperature is increased at a slow, controlled rate. The melting range is

recorded from the temperature at which the first drop of liquid appears to the temperature at

which the entire sample becomes a clear liquid. For substances with a melting point near

room temperature, a cooling bath may be required to solidify the sample first.

Determination of Boiling Point
The boiling point is measured by distillation.

Apparatus Setup: A small quantity of the liquid is placed in a distillation flask with a few

boiling chips. A thermometer is positioned so that the top of the bulb is level with the side

arm of the distillation flask.

Heating: The flask is heated gently.

Measurement: The temperature is recorded when the liquid is boiling steadily and a constant

temperature is observed on the thermometer as the vapor condenses and is collected. This

temperature is the boiling point at the recorded atmospheric pressure.

Determination of Density
Density is typically determined using a pycnometer or a digital density meter.

Pycnometer Method: The mass of the empty, clean, and dry pycnometer is recorded.

It is then filled with the sample liquid, and its mass is recorded again at a specific

temperature (e.g., 25 °C).

The mass of the liquid is divided by the known volume of the pycnometer to calculate the

density.

Determination of Solubility
Solubility is assessed by mixing the solute with a solvent.

Qualitative Assessment: A small amount of methyl laurate is added to a test tube containing

a solvent (e.g., water, ethanol). The mixture is agitated. If the liquid forms a single
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homogeneous phase, it is considered soluble or miscible. If it forms distinct layers or a

cloudy suspension, it is insoluble.

Quantitative Assessment: To determine the exact solubility, a saturated solution is prepared

at a specific temperature. A known volume of the solution is then taken, the solvent is

evaporated, and the mass of the remaining solute is measured.

Logical Relationships of Physical Properties
The fundamental chemical identity of a molecule dictates its observable physical

characteristics. The diagram below illustrates the logical flow from the molecular formula to its

macroscopic properties.

Chemical Formula
(C13H23D3O2)

Molecular Weight
(217.36 g/mol)

determines

Molecular Structure
(Fatty Acid Methyl Ester)

defines

Density
(~0.870 g/mL)

relates to

Intermolecular Forces
(van der Waals, Dipole-Dipole)

governs

Melting Point
(~4-6 °C)

influences

Boiling Point
(~262-267 °C)

influences

Solubility
(Insoluble in Water)

influences

Click to download full resolution via product page

Caption: Logical flow from molecular identity to physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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